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Compound of Interest

Compound Name:

3-[(4-

Methylphenyl)sulfonyl]propanoic

acid

Cat. No.: B159314 Get Quote

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid (CAS No. 10154-76-4), ensuring the safety of

laboratory personnel and compliance with environmental regulations. This document is

intended for researchers, scientists, and drug development professionals.

The disposal of 3-[(4-Methylphenyl)sulfonyl]propanoic acid must be handled with care,

treating the substance as hazardous chemical waste. Adherence to local, state, and federal

regulations is mandatory. The primary disposal route is through an approved hazardous waste

disposal plant.

Chemical and Safety Data
A summary of key quantitative and safety information for 3-[(4-
Methylphenyl)sulfonyl]propanoic acid is provided below. This data is compiled from

available information on the specified compound and structurally similar chemicals.
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Property Value Source

Chemical Name

3-[(4-

Methylphenyl)sulfonyl]propanoi

c acid

-

Synonym
3-(p-tolylsulfonyl)propanoic

acid
-

CAS Number 10154-76-4 [1]

Molecular Formula C₁₀H₁₂O₄S [1]

Molecular Weight 228.26 g/mol [1]

Physical State Solid Assumed

Known Hazards

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation (based on

similar compounds).

[2][3]

Incompatible Materials Strong oxidizing agents. [2]

Primary Disposal Route
Approved hazardous waste

disposal plant.
[2][3]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid from a laboratory setting.

1.0 Personal Protective Equipment (PPE)

1.1 Minimum PPE: Before handling the chemical, all personnel must wear a standard

laboratory coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.[3] 1.2 Enhanced

PPE: If there is a risk of generating dust or aerosols, a face shield and respiratory protection

should be used. Work should be conducted in a certified chemical fume hood.
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2.0 Waste Collection and Storage

2.1 Container: Collect waste 3-[(4-Methylphenyl)sulfonyl]propanoic acid in its original

container or a designated, properly sealed, and compatible hazardous waste container. Do not

mix with other waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office. 2.2 Labeling: Clearly label the waste container with "Hazardous

Waste," the full chemical name "3-[(4-Methylphenyl)sulfonyl]propanoic acid," the CAS

number "10403-51-7," and an indication of the associated hazards (e.g., "Irritant"). 2.3 Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area. Ensure it is stored away from incompatible materials, such as strong

oxidizing agents.[2]

3.0 Spill and Contamination Management

3.1 Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust

generation.[2] Place the swept material and any contaminated cleaning materials (e.g., paper

towels) into the designated hazardous waste container. 3.2 Large Spills: In the event of a large

spill, evacuate the immediate area and notify your institution's EHS department or emergency

response team. 3.3 Decontamination: Decontaminate the spill area with soap and water. Wash

hands thoroughly after handling.[3] Contaminated clothing should be removed and laundered

before reuse.[3]

4.0 Final Disposal

4.1 Consult Regulations: Disposal must be carried out in strict accordance with all local, state,

and federal environmental regulations.[3] 4.2 Professional Disposal: Arrange for the collection

of the hazardous waste container by a licensed and approved waste disposal contractor. Do

not attempt to dispose of this chemical down the drain or in regular solid waste.[3]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 3-[(4-Methylphenyl)sulfonyl]propanoic acid.
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Caption: Disposal workflow for 3-[(4-Methylphenyl)sulfonyl]propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sulfonyl-propanoic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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